Cas no 2168220-49-1 ((3-methylpyrrolidin-3-yl)methanesulfonyl fluoride)

• Product Name: (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride
• CAS No: 2168220-49-1
• MF: C₆H₁₂FNO₂S
• MW: 181.228384017944
• CID: 6499051
• PubChem ID: 165723762
• Update Time: 2025-07-18

(3-methylpyrrolidin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride
• 2168220-49-1
• EN300-1577200

• Inchi： 1S/C6H12FNO2S/c1-6(2-3-8-4-6)5-11(7,9)10/h8H,2-5H2,1H3
• InChI Key： VAQNDFPJAQTERA-UHFFFAOYSA-N
• SMILES： S(CC1(C)CNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 181.05727796g/mol
• Monoisotopic Mass: 181.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Additional information on (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride

Exploring the Potential of (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride (CAS No. 2168220-49-1) in Modern Research

The compound (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride (CAS No. 2168220-49-1) has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This sulfonyl fluoride derivative is part of a growing class of compounds that are being explored for their utility in medicinal chemistry, materials science, and biochemical research. Researchers are particularly interested in its role as a reactive intermediate, which can be leveraged for the development of novel therapeutic agents and functional materials.

One of the key features of (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride is its structural versatility. The presence of both a pyrrolidine ring and a methanesulfonyl fluoride group allows for diverse chemical modifications, making it a valuable building block in synthetic chemistry. This adaptability aligns with current trends in drug discovery, where modular compounds are highly sought after for their ability to target specific biological pathways. As the demand for precision medicine grows, compounds like 2168220-49-1 are becoming increasingly relevant.

In the context of biochemical research, (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride has shown promise as a tool for studying enzyme mechanisms. Sulfonyl fluorides are known for their ability to form covalent bonds with active-site residues in enzymes, making them useful for activity-based protein profiling (ABPP). This technique is widely used to identify and characterize enzymes involved in disease processes, such as cancer and neurodegenerative disorders. The compound's fluorosulfate group is particularly effective in these applications, offering high reactivity and selectivity.

Another area where CAS No. 2168220-49-1 is gaining traction is in the development of covalent inhibitors. Covalent drugs, which form irreversible or reversible bonds with their targets, have seen a resurgence in interest due to their potential for enhanced efficacy and prolonged action. The methanesulfonyl fluoride moiety in this compound can act as a warhead, enabling the design of inhibitors for challenging targets like proteases and kinases. This aligns with the broader shift in pharmaceutical research toward targeted therapies with improved safety profiles.

From a materials science perspective, (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride offers opportunities for creating functional polymers and coatings. Its reactive groups can be incorporated into polymer backbones to impart specific properties, such as enhanced durability or responsiveness to environmental stimuli. This is particularly relevant in industries like electronics and aerospace, where advanced materials are in high demand. The compound's potential in these applications is still being explored, but early findings are encouraging.

As with any specialized chemical, the synthesis and handling of 2168220-49-1 require expertise and adherence to safety protocols. Researchers must consider factors like stability, solubility, and reactivity when working with this compound. However, its unique attributes make it a compelling subject for further study. With ongoing advancements in synthetic methods and analytical techniques, the full scope of its applications is likely to expand in the coming years.

In summary, (3-methylpyrrolidin-3-yl)methanesulfonyl fluoride (CAS No. 2168220-49-1) represents a versatile and promising compound with broad potential across multiple disciplines. Its relevance to cutting-edge research topics, such as covalent drug design and activity-based protein profiling, underscores its value to the scientific community. As interest in precision medicine and advanced materials continues to rise, this compound is poised to play an increasingly important role in innovation and discovery.